Cas no 304477-85-8 (Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate)

• Product Name: Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate
• CAS No: 304477-85-8
• MF: C₁₂H₁₀ClNO₂S
• MW: 267.731300830841
• CID: 1446174
• PubChem ID: 11994772
• Update Time: 2025-10-29

Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 3-amino-5-(3-chlorophenyl)-, methyl ester
• CS-0249808
• G25766
• 3-Amino-5-(3-chloro-phenyl)-thiophene-2-carboxylic acid methyl ester
• SCHEMBL4096459
• EN300-45256
• Methyl 3-amino-5-(3-chlorophenyl)-2-thiophenecarboxylate
• Methyl3-amino-5-(3-chlorophenyl)thiophene-2-carboxylate
• 304477-85-8
• WLPWFUWQZRXIFA-UHFFFAOYSA-N
• Methyl 3-amino-5-(3-chlorophenyl)thiophene-2-carboxylate
• Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate

• Inchi： 1S/C12H10ClNO2S/c1-16-12(15)11-9(14)6-10(17-11)7-3-2-4-8(13)5-7/h2-6H,14H2,1H3
• InChI Key： WLPWFUWQZRXIFA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC(=C(C(=O)OC)S1)N

Computed Properties

• Exact Mass: 267.0122
• Monoisotopic Mass: 267.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• PSA: 52.32

Additional information on Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate

Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate (CAS No. 304477-85-8)

The compound Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate (CAS No. 304477-85-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of thiophene derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a thiophene ring substituted with an amino group at position 3, a methyl ester group at position 2, and a chlorophenyl group at position 5, making it a valuable substrate for further functionalization and exploration in research.

Recent studies have highlighted the potential of thiophene derivatives in drug discovery and development, particularly in the design of bioactive molecules with enhanced pharmacokinetic properties. The presence of the amino group in Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate introduces additional sites for hydrogen bonding, which can significantly influence the compound's solubility, stability, and interaction with biological systems. This makes it an attractive candidate for investigating its role in therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In the realm of materials science, Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate has shown promise as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). The thiophene ring's aromaticity and conjugation properties contribute to its excellent electronic conductivity and photoluminescence characteristics. Researchers have explored its use in creating self-assembled monolayers (SAMs) and polymer blends with tailored optical and electrical properties, opening avenues for its application in next-generation electronic devices.

The synthesis of Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for studying stereochemical effects in biological systems. The use of transition metal catalysts, such as palladium complexes, has significantly improved the efficiency and selectivity of the synthesis process.

From an environmental standpoint, understanding the degradation pathways of Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate is essential for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage of the thiophene ring, leading to the formation of less complex organic fragments. These findings underscore the importance of sustainable practices in handling such compounds during their synthesis and application.

In conclusion, Methyl 3-Amino-5-(3-chlorophenyl)thiophene-2-carboxylate (CAS No. 304477-85-8) stands as a testament to the ingenuity of modern chemical research and its potential to drive innovation across multiple disciplines. Its unique structure, coupled with its versatile functional groups, positions it as a key player in advancing both therapeutic interventions and material technologies.